Cas no 2228535-95-1 (1-(5-bromo-3-nitropyridin-2-yl)-N-methylcyclopropan-1-amine)

• Product Name: 1-(5-bromo-3-nitropyridin-2-yl)-N-methylcyclopropan-1-amine
• CAS No: 2228535-95-1
• MF: C₉H₁₀BrN₃O₂
• MW: 272.09860086441
• CID: 5798105
• PubChem ID: 165697722
• Update Time: 2025-10-21

1-(5-bromo-3-nitropyridin-2-yl)-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-3-nitropyridin-2-yl)-N-methylcyclopropan-1-amine
• 2228535-95-1
• EN300-1922005

• Inchi： 1S/C9H10BrN3O2/c1-11-9(2-3-9)8-7(13(14)15)4-6(10)5-12-8/h4-5,11H,2-3H2,1H3
• InChI Key： NVTAYLLAIWVUJG-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)[N+](=O)[O-])C1(CC1)NC

Computed Properties

• Exact Mass: 270.99564g/mol
• Monoisotopic Mass: 270.99564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.7Ų

Additional information on 1-(5-bromo-3-nitropyridin-2-yl)-N-methylcyclopropan-1-amine

1-(5-Bromo-3-Nitropyridin-2-yl)-N-Methylcyclopropan-1-Amine: A Comprehensive Overview

The compound 1-(5-bromo-3-nitropyridin-2-yl)-N-methylcyclopropan-1-amine, identified by the CAS number 2228535-95-1, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amines, specifically featuring a cyclopropane ring and a substituted pyridine moiety. The presence of bromine and nitro groups introduces unique electronic properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of 1-(5-bromo-3-nitropyridin-2-yl)-N-methylcyclopropan-1-amine in the development of novel drug candidates. The cyclopropane ring, known for its high ring strain, contributes to the molecule's reactivity and stability, which are crucial for pharmacological applications. Additionally, the pyridine ring with bromine and nitro substituents enhances the molecule's ability to interact with biological targets, such as enzymes and receptors.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry, including nucleophilic substitution, oxidation, and cyclization reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of 1-(5-bromo-3-nitropyridin-2-yl)-N-methylcyclopropan-1-amine. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated a novel approach using microwave-assisted synthesis to accelerate the reaction process while maintaining high product quality.

In terms of physical properties, 1-(5-bromo-3-nitropyridin-2-yl)-N-methylcyclopropan-1-amine exhibits a melting point of approximately 180°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the range of 270–300 nm, indicating its potential use in photoredox catalysis or as a photosensitizer in biomedical applications.

The biological activity of this compound has been extensively studied. In vitro assays have revealed that it possesses moderate inhibitory activity against several kinases, making it a promising lead compound for anti-cancer drug development. Furthermore, preliminary toxicological studies suggest that it has low cytotoxicity against normal human cells, which is a critical factor for its potential use in therapeutic applications.

From an environmental perspective, the degradation pathways of 1-(5-bromo-3-nitropyridin-2-yl)-N-methylcyclopropan-1-amine have been investigated under simulated environmental conditions. Research indicates that the compound undergoes rapid hydrolysis in aqueous solutions under alkaline conditions, leading to the formation of less toxic byproducts. This information is valuable for assessing its environmental impact and ensuring safe handling practices.

In conclusion, 1-(5-bromo-3-nitropyridin-2-y)-N-methylcyclopropan-1-amin is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and biological evaluation, positions it as a key molecule for future research and development efforts.